![molecular formula C16H13FN4O3 B2968004 4-(4-fluorophenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one CAS No. 860651-09-8](/img/structure/B2968004.png)
4-(4-fluorophenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
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Description
4-(4-fluorophenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C16H13FN4O3 and its molecular weight is 328.303. The purity is usually 95%.
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Scientific Research Applications
Tetrel Bonding Interactions
Research on ethyl 2-triazolyl-2-oxoacetate derivatives, including compounds with structural similarities to 4-(4-fluorophenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, has demonstrated the relevance of π-hole tetrel bonding interactions. These interactions, studied through Hirshfeld surface analysis and DFT calculations, suggest potential applications in crystal engineering and molecular recognition processes (Ahmed et al., 2020).
Antimicrobial Activities
Synthesis of 1,2,3-triazole derivatives through multi-component reactions has led to the identification of compounds with antimicrobial properties. These findings indicate potential applications in developing new antibacterial and antifungal agents (Vo, 2020).
Molecular Structures and Intermolecular Interaction
The synthesis and X-ray crystal structure analysis of hydrazone derivatives containing 1,2,3-triazole entities reveal intricate intermolecular interactions. These studies provide insights into molecular design and the development of materials with specific physical properties (Chia et al., 2014).
Nucleoside Transport Inhibition
Compounds structurally related to the specified chemical have been studied for their ability to inhibit nucleoside transport. Such research has implications for the development of therapeutic agents targeting nucleoside transport mechanisms in diseases (Tromp et al., 2004).
Phthalocyanines Synthesis
New metal-free and metal phthalocyanines containing 4-(p-fluorophenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one moieties have been prepared, highlighting potential applications in material science, particularly in photovoltaics and sensor technology (Kahveci et al., 2007).
Properties
IUPAC Name |
4-(4-fluorophenyl)-5-methyl-2-[(4-nitrophenyl)methyl]-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN4O3/c1-11-18-19(10-12-2-6-15(7-3-12)21(23)24)16(22)20(11)14-8-4-13(17)5-9-14/h2-9H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJIOVUPZJUAMNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)N1C2=CC=C(C=C2)F)CC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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